Cas no 1805920-75-5 (4-(Aminomethyl)-3-bromo-6-(difluoromethyl)-2-iodopyridine)

• Product Name: 4-(Aminomethyl)-3-bromo-6-(difluoromethyl)-2-iodopyridine
• CAS No: 1805920-75-5
• MF: C₇H₆BrF₂IN₂
• MW: 362.941219806671
• CID: 4860637
• Update Time: 2025-10-28

4-(Aminomethyl)-3-bromo-6-(difluoromethyl)-2-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Aminomethyl)-3-bromo-6-(difluoromethyl)-2-iodopyridine

• Inchi： 1S/C7H6BrF2IN2/c8-5-3(2-12)1-4(6(9)10)13-7(5)11/h1,6H,2,12H2
• InChI Key： BJYXXWNTLIOFNV-UHFFFAOYSA-N
• SMILES： IC1=C(C(CN)=CC(C(F)F)=N1)Br

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 173
• XLogP3: 1.7
• Topological Polar Surface Area: 38.9

Additional information on 4-(Aminomethyl)-3-bromo-6-(difluoromethyl)-2-iodopyridine

Comprehensive Overview of 4-(Aminomethyl)-3-bromo-6-(difluoromethyl)-2-iodopyridine (CAS No. 1805920-75-5)

The compound 4-(Aminomethyl)-3-bromo-6-(difluoromethyl)-2-iodopyridine (CAS No. 1805920-75-5) is a highly specialized halogenated pyridine derivative with significant potential in pharmaceutical research and agrochemical development. Its unique structural features, including the presence of bromine, iodine, and difluoromethyl groups, make it a valuable intermediate for synthesizing complex molecules. Researchers are increasingly interested in this compound due to its versatility in cross-coupling reactions and its role in designing bioactive molecules.

In recent years, the demand for halogenated heterocycles like 4-(Aminomethyl)-3-bromo-6-(difluoromethyl)-2-iodopyridine has surged, driven by advancements in drug discovery and material science. This compound's multifunctional reactivity allows it to serve as a building block for targeted therapies, particularly in oncology and neurology. Its CAS No. 1805920-75-5 is frequently searched in academic databases, reflecting its growing importance in medicinal chemistry.

One of the key applications of this compound lies in its use for palladium-catalyzed reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal for constructing aryl-aryl bonds and aryl-heteroatom bonds, which are essential in developing small-molecule inhibitors. The presence of both bromo and iodo substituents offers selective reactivity, enabling stepwise functionalization—a feature highly valued in parallel synthesis and combinatorial chemistry.

From an environmental sustainability perspective, researchers are exploring greener synthetic routes for halogenated pyridines like 4-(Aminomethyl)-3-bromo-6-(difluoromethyl)-2-iodopyridine. Innovations in catalytic methods and solvent-free conditions aim to reduce waste and energy consumption, aligning with the principles of green chemistry. This trend resonates with the broader scientific community's focus on sustainable drug development.

The compound's difluoromethyl group is particularly noteworthy, as it mimics the metabolic stability and lipophilicity of trifluoromethyl groups while offering distinct electronic properties. This makes it a sought-after motif in proteolysis-targeting chimeras (PROTACs) and covalent inhibitors, two rapidly growing areas in drug design. Searches for "difluoromethyl pyridine applications" have spiked in scientific literature databases, underscoring its relevance.

Analytical characterization of CAS No. 1805920-75-5 typically involves advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography. These methods confirm its structural integrity and purity, critical for high-throughput screening campaigns. The compound's aminomethyl moiety also facilitates conjugation with biomolecules, expanding its utility in bioconjugation chemistry.

In summary, 4-(Aminomethyl)-3-bromo-6-(difluoromethyl)-2-iodopyridine represents a cutting-edge tool for modern chemical biology and materials innovation. Its multifaceted applications—from catalysis to therapeutic agent design—position it as a compound of enduring interest. As synthetic methodologies evolve, this molecule will likely play an even greater role in addressing global health challenges and technological advancements.